Cas no 1269293-66-4 (1-(4-aminophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(4-aminophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile
• CAS No: 1269293-66-4
• MF: C₁₀H₇FN₄
• MW: 202.187784433365
• CID: 2952667
• PubChem ID: 56956025
• Update Time: 2025-04-21

1-(4-aminophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-氟-1-(4-氨基苯)-1H-吡唑-4-甲腈
• 1-(4-aminophenyl)-5-fluoro-1H-pyrazole-4-carbonitrile
• 1269293-66-4

• Inchi： 1S/C10H7FN4/c11-10-7(5-12)6-14-15(10)9-3-1-8(13)2-4-9/h1-4,6H,13H2
• InChI Key： NLPHERXWBGUQQS-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=NN1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 202.06547440Da
• Monoisotopic Mass: 202.06547440Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.6